Cas no 1823846-86-1 (4,5-Dichloro-2-(phenylamino)phenol)

• Product Name: 4,5-Dichloro-2-(phenylamino)phenol
• CAS No: 1823846-86-1
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 6630397
• PubChem ID: 84819482
• Update Time: 2025-06-15

4,5-Dichloro-2-(phenylamino)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,5-dichloro-2-(phenylamino)-
• 1823846-86-1
• 4,5-Dichloro-2-(phenylamino)phenol

• Inchi： 1S/C12H9Cl2NO/c13-9-6-11(12(16)7-10(9)14)15-8-4-2-1-3-5-8/h1-7,15-16H
• InChI Key： QZPCZTCHPZAMGE-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Cl)=C(Cl)C=C1NC1=CC=CC=C1

Computed Properties

• Exact Mass: 253.0061193g/mol
• Monoisotopic Mass: 253.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 364.7±42.0 °C(Predicted)
• pka: 8.09±0.48(Predicted)

Additional information on 4,5-Dichloro-2-(phenylamino)phenol

Comprehensive Overview of 4,5-Dichloro-2-(phenylamino)phenol (CAS No. 1823846-86-1): Properties, Applications, and Industry Insights

4,5-Dichloro-2-(phenylamino)phenol (CAS No. 1823846-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This chlorinated phenol derivative features a phenylamino group, which enhances its reactivity and potential applications in drug intermediate synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to participate in cross-coupling reactions and other advanced synthetic pathways.

The compound's molecular structure, characterized by two chlorine atoms at the 4 and 5 positions of the phenol ring, contributes to its electron-withdrawing properties. This makes it valuable in designing high-performance materials and specialty chemicals. Recent studies highlight its potential in developing antimicrobial agents and polymer stabilizers, aligning with the growing demand for sustainable additives in material science. The phenylamino moiety further expands its utility in catalysis and ligand design.

In the context of green chemistry, 4,5-Dichloro-2-(phenylamino)phenol has been explored as a precursor for environmentally friendly synthesis routes. Its compatibility with microwave-assisted reactions and flow chemistry techniques addresses modern industry priorities for energy-efficient processes. Analytical techniques such as HPLC and LC-MS are commonly employed for purity assessment, ensuring compliance with pharmaceutical-grade standards.

Market trends indicate rising interest in halogenated phenols for electronic materials, particularly in OLED development and semiconductor coatings. The compound's thermal stability and solubility profile make it suitable for thin-film deposition applications. Regulatory aspects emphasize proper handling under GMP guidelines, though it remains non-classified under major chemical control lists.

Future research directions may explore its structure-activity relationships in medicinal chemistry, particularly for kinase inhibitor development. The compound's crystallographic data and spectroscopic fingerprints are well-documented, facilitating computational modeling studies. As industries prioritize molecular diversity, CAS 1823846-86-1 stands out as a versatile scaffold for innovative chemical solutions.